RU 28318, potassium salt
RU 28318, potassium salt
Potent and selective antagonist for the mineralocorticoid receptor (MR). Inhibits aldosterone production and secretion, and selectively decreases ex-vivo MR binding in the hippocampus of adrenalectomised rats. Also decreases blood pressure in female rats following central administration in vivo.
Brand Name:
Vulcanchem
CAS No.:
76676-34-1
VCID:
VC0004390
InChI:
InChI=1S/C25H38O4.K/c1-4-5-16-14-17-15-18(26)6-10-23(17,2)19-7-11-24(3)20(22(16)19)8-12-25(24,29)13-9-21(27)28;/h15-16,19-20,22,29H,4-14H2,1-3H3,(H,27,28);/q;+1/p-1/t16-,19+,20+,22-,23+,24+,25-;/m1./s1
SMILES:
CCCC1CC2=CC(=O)CCC2(C3C1C4CCC(C4(CC3)C)(CCC(=O)[O-])O)C.[K+]
Molecular Formula:
C25H37O4K
Molecular Weight:
440.7 g/mol
RU 28318, potassium salt
CAS No.: 76676-34-1
Inhibitors
VCID: VC0004390
Molecular Formula: C25H37O4K
Molecular Weight: 440.7 g/mol
| CAS No. | 76676-34-1 |
|---|---|
| Product Name | RU 28318, potassium salt |
| Molecular Formula | C25H37O4K |
| Molecular Weight | 440.7 g/mol |
| IUPAC Name | potassium;3-[(7R,8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3-oxo-7-propyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]propanoate |
| Standard InChI | InChI=1S/C25H38O4.K/c1-4-5-16-14-17-15-18(26)6-10-23(17,2)19-7-11-24(3)20(22(16)19)8-12-25(24,29)13-9-21(27)28;/h15-16,19-20,22,29H,4-14H2,1-3H3,(H,27,28);/q;+1/p-1/t16-,19+,20+,22-,23+,24+,25-;/m1./s1 |
| Standard InChIKey | HXJITUGMCJCKCE-UYOQDFFISA-M |
| Isomeric SMILES | CCC[C@@H]1CC2=CC(=O)CC[C@@]2([C@@H]3[C@@H]1[C@@H]4CC[C@]([C@]4(CC3)C)(CCC(=O)[O-])O)C.[K+] |
| SMILES | CCCC1CC2=CC(=O)CCC2(C3C1C4CCC(C4(CC3)C)(CCC(=O)[O-])O)C.[K+] |
| Canonical SMILES | CCCC1CC2=CC(=O)CCC2(C3C1C4CCC(C4(CC3)C)(CCC(=O)[O-])O)C.[K+] |
| Description | Potent and selective antagonist for the mineralocorticoid receptor (MR). Inhibits aldosterone production and secretion, and selectively decreases ex-vivo MR binding in the hippocampus of adrenalectomised rats. Also decreases blood pressure in female rats following central administration in vivo. |
| Synonyms | 17 beta-hydroxy-3-oxo-7 alpha-propyl(17 alpha)pregn-4-ene-21-carboxylate potassium salt RU 28318 RU-28318 |
| PubChem Compound | 23677972 |
| Last Modified | Nov 11 2021 |
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